9-Bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylic acid

• Molecular Formula: C12H7BrFNO3S
• Molecular Weight: 344.16 g/mol
• IUPAC Name: 9-bromo-8-fluoro-4,5-dihydro-[1]benzoxepino[5,4-d][1,3]thiazole-2-carboxylic acid
• InChI: InChI=1S/C12H7BrFNO3S/c13-6-3-5-8(4-7(6)14)18-2-1-9-10(5)15-11(19-9)12(16)17/h3-4H,1-2H2,(H,16,17)
• InChI Key: DKANRKPJQWBRCJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC(=C(C=C2C3=C1SC(=N3)C(=O)O)Br)F

Description

9-Bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylic acid is a useful research compound. Its molecular formula is C12H7BrFNO3S and its molecular weight is 344.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 10-L 4-necked round-bottom flask purged and maintained with an inert atmosphere of argon was placed ethyl 9-Bromo-8-fluoro-4,5-dihydro-6-oxa-3-thia-1-aza-benzo[e]azulene-2-carboxylic acid ethyl ester (350 g, 940.33 mmol, 1.00 equiv), tetrahydrofuran (1.3 L), water (2.6 L), and LiOH (62 g, 2.59 mol, 2.73 equiv). The resulting solution was stirred at room temperature for 3 h, cooled to <10° C. and adjusted to pH=2-3 with hydrochloric acid. The precipitates were collected by filtration, washed with 4×1 L of water and dried to afford 260 g (80%) of 9-Bromo-8-fluoro-4,5-dihydro-6-oxa-3-thia-1-aza-benzo[e]azulene-2-carboxylic acid as a brown solid.